Cas no 1094596-87-8 (Achlioniceoside A2)

• Product Name: Achlioniceoside A2
• CAS No: 1094596-87-8
• MF: C₆₀H₉₆O₃₄S₂
• MW: 1425.51386070251
• CID: 6765381
• Update Time: 2024-03-03

Achlioniceoside A2 Chemical and Physical Properties

Names and Identifiers

• Achlioniceoside A2

• Inchi： 1S/C60H96O34S2/c1-24-45(91-52-44(72)47(37(65)30(89-52)23-84-96(78,79)80)92-51-43(71)46(81-9)36(64)27(20-61)86-51)40(68)42(70)49(85-24)93-48-38(66)28(87-50-41(69)39(67)35(63)29(88-50)22-83-95(75,76)77)21-82-53(48)90-34-14-17-57(6)26-19-33(62)60-32(59(8,94-54(60)73)16-10-15-55(2,3)74)13-18-58(60,7)25(26)11-12-31(57)56(34,4)5/h10,15,19,24-25,27-53,61-72,74H,11-14,16-18,20-23H2,1-9H3,(H,75,76,77)(H,78,79,80)/b15-10+/t24-,25-,27-,28-,29-,30-,31+,32-,33+,34+,35+,36-,37-,38+,39+,40+,41-,42-,43-,44-,45-,46+,47+,48-,49+,50-,51+,52+,53+,57-,58+,59+,60+/m1/s1
• InChI Key： UDBCXXAMZVZFKQ-ITSFZRBKSA-N
• SMILES： C1[C@H](O)[C@]23C(=O)O[C@@](C)(C/C=C/C(O)(C)C)[C@H]2CC[C@@]3(C)[C@@H]2CC[C@H]3C(C)(C)[C@@H](O[C@H]4[C@H](O[C@@H]5O[C@H](C)[C@@H](O[C@H]6[C@H](O)[C@@H](O[C@H]7[C@H](O)[C@@H](OC)[C@H](O)[C@@H](CO)O7)[C@H](O)[C@@H](COS(O)(=O)=O)O6)[C@@H](O)[C@H]5O)[C@@H](O)[C@H](O[C@@H]5O[C@H](COS(O)(=O)=O)[C@H](O)[C@H](O)[C@H]5O)CO4)CC[C@@]3(C=12)C

Computed Properties

• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 34
• Heavy Atom Count: 96
• XLogP3: -4.996

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharide sulfates